Cas no 1258406-22-2 (3-Acetyl-4-chloroquinoline)

• Product Name: 3-Acetyl-4-chloroquinoline
• CAS No: 1258406-22-2
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• CID: 2120154
• Update Time: 2023-08-04

3-Acetyl-4-chloroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-quinolinyl)Ethanone
• 3-acetyl-4-chloroquinoline
• 1-(4-chloroquinolin-3-yl)ethanone
• JXIHIRDIGIORFX-UHFFFAOYSA-N
• 3-Acetyl-4-chloroquinoline

• Inchi： 1S/C11H8ClNO/c1-7(14)9-6-13-10-5-3-2-4-8(10)11(9)12/h2-6H,1H3
• InChI Key： JXIHIRDIGIORFX-UHFFFAOYSA-N
• SMILES： ClC1C(C(C)=O)=CN=C2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Topological Polar Surface Area: 30